ethyl 3-ethyl-5-((4-phenylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-ethyl-3-(4-phenylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C18H24N4O4S/c1-3-15-16(18(23)26-4-2)17(20-19-15)27(24,25)22-12-10-21(11-13-22)14-8-6-5-7-9-14/h5-9H,3-4,10-13H2,1-2H3,(H,19,20)
• InChI Key: VCHMWRWCXPIMPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3)C(=O)OCC
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

This compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are known for their wide range of biological activities and therapeutic potential.

Chemical Reactions Analysis

The chemical reactions of this compound would largely depend on the conditions and reagents used. Typically, pyrazole derivatives can undergo a variety of reactions, including substitutions, additions, and ring-opening reactions.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• .

Chaminé, H. I., Pereira, A. J. S. C., Teodoro, A. C., & Teixeira, J. (2021). Remote sensing and GIS applications in earth and environmental systems sciences. SN Applied Sciences, 3(870). Link

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many pyrazole derivatives exhibit biological activity by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific safety data, it’s challenging to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.